Cas no 26554-26-7 (Guanosine5'-(tetrahydrogen triphosphate), 7-methyl-, inner salt)

• Product Name: Guanosine5'-(tetrahydrogen triphosphate), 7-methyl-, inner salt
• CAS No: 26554-26-7
• MF: C₁₁H₁₉N₅O₁₄P₃
• MW: 538.214945077896
• CID: 260815
• PubChem ID: 135419182
• Update Time: 2025-04-19

Guanosine5'-(tetrahydrogen triphosphate), 7-methyl-, inner salt Chemical and Physical Properties

Names and Identifiers

• Guanosine5'-(tetrahydrogen triphosphate), 7-methyl-, inner salt
• 7-methylguanosine 5'-(tetrahydrogen triphosphate)
• NS00071265
• Q27121989
• 26554-26-7
• m7GTP
• 7-METHYL-GUANOSINE-5'-TRIPHOSPHATE
• DB02716
• SCHEMBL20597816
• 7-methyl-GTP(1+)
• PD060023
• CHEBI:50226

• Inchi： 1S/C11H18N5O14P3/c1-15-3-16(8-5(15)9(19)14-11(12)13-8)10-7(18)6(17)4(28-10)2-27-32(23,24)30-33(25,26)29-31(20,21)22/h3-4,6-7,10,17-18H,2H2,1H3,(H6-,12,13,14,19,20,21,22,23,24,25,26)/p+1/t4-,6-,7-,10-/m1/s1
• InChI Key： DKVRNHPCAOHRSI-KQYNXXCUSA-O
• SMILES： P(=O)(O)(OP(=O)(O)OP(=O)(O)O)OC[C@@H]1[C@H]([C@H]([C@H]([N+]2=CN(C)C3C(NC(N)=NC2=3)=O)O1)O)O

Computed Properties

• Exact Mass: 538.01427
• Monoisotopic Mass: 538.01413629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 959
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -5.6
• Topological Polar Surface Area: 286Ų

Experimental Properties

• PSA: 286.3